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Compound of Interest

Compound Name: Barium iodide hexahydrate

Cat. No.: B577068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Barium Iodide, with a specific focus

on its hexahydrate form (CAS Number 13477-15-1). It covers the compound's chemical and

physical properties, detailed synthesis protocols, applications, and safety information, tailored

for professionals in research and development.

Chemical and Physical Properties
Barium iodide is an inorganic compound with the chemical formula BaI₂. It exists in an

anhydrous form, as well as hydrated forms, most commonly as a dihydrate and hexahydrate.[1]

These forms are white solids, with the hydrated versions being freely soluble in water, ethanol,

and acetone.[1] Like other soluble barium salts, barium iodide is toxic.[1]

Quantitative Data Summary
The following tables summarize the key quantitative properties of barium iodide and its

common hydrates.

Table 1: Physical and Chemical Properties
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Property
Barium Iodide
(Anhydrous)

Barium Iodide
Dihydrate

Barium Iodide
Hexahydrate

CAS Number 13718-50-8[1] 7787-33-9[1] 13477-15-1[1]

Molecular Formula BaI₂[1] BaI₂·2H₂O BaI₂·6H₂O

Molar Mass 391.136 g/mol [2] 427.267 g/mol [2] 499.22 g/mol

Appearance White solid[2] Colorless crystals[2]

Colorless monoclinic

crystals or white

granular crystals[3]

Density 5.15 g/cm³[2] 5.0 g/cm³[2] Not specified

Melting Point

711 °C[2]

(decomposes at 740

°C[3])

Decomposes
Loses water upon

heating[3]

Boiling Point 2027 °C[2] Not applicable Not applicable

pH
7 (for aqueous

solution)[2]

Neutral or slightly

alkaline (for aqueous

solution)[3]

Neutral or slightly

alkaline (for aqueous

solution)[3]

Table 2: Solubility of Barium Iodide in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)

0 182[4]

10 201[4]

20 223[4]

30 250[4]

60 264[4]

90 291[4]

100 301[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Barium_iodide
https://en.wikipedia.org/wiki/Barium_iodide
https://en.wikipedia.org/wiki/Barium_iodide
https://en.wikipedia.org/wiki/Barium_iodide
https://www.geeksforgeeks.org/chemistry/barium-iodide-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/barium-iodide-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/barium-iodide-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/barium-iodide-structure-properties-uses-sample-questions/
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://www.geeksforgeeks.org/chemistry/barium-iodide-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/barium-iodide-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/barium-iodide-structure-properties-uses-sample-questions/
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://www.geeksforgeeks.org/chemistry/barium-iodide-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/barium-iodide-structure-properties-uses-sample-questions/
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://www.chembk.com/en/chem/Barium%20iodide%20(BaI2)
https://www.chembk.com/en/chem/Barium%20iodide%20(BaI2)
https://www.chembk.com/en/chem/Barium%20iodide%20(BaI2)
https://www.chembk.com/en/chem/Barium%20iodide%20(BaI2)
https://www.chembk.com/en/chem/Barium%20iodide%20(BaI2)
https://www.chembk.com/en/chem/Barium%20iodide%20(BaI2)
https://www.chembk.com/en/chem/Barium%20iodide%20(BaI2)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Synthesis of Barium Iodide
Barium iodide can be synthesized through several methods. The following protocols detail the

preparation of the dihydrate and anhydrous forms.

Protocol for Barium Iodide Dihydrate (BaI₂·2H₂O)
Production
This method involves a two-step synthesis followed by purification.[3][4]

Step 1: Synthesis of Ferrous Iodide (FeI₂) Solution

Combine iodine and iron powder in a molar ratio of 1.0:1.2-1.5 in a reaction vessel

containing water. The mass of the water should be 2-3 times the mass of the iodine.[3][4]

Maintain the reaction temperature between 40-60°C with a stirring speed of 60-100 rpm for

30-50 minutes.[3][4]

Proceed once the concentration of free iodine and iodate (IO₃⁻) are within acceptable limits,

yielding a ferrous iodide solution.[3]

Step 2: Synthesis of Barium Iodide (BaI₂) Solution

Add the ferrous iodide solution to a barium hydroxide solution under stirring conditions. The

molar ratio of ferrous iodide to barium hydroxide should be 1:1.[3][4] This neutralization

reaction precipitates Ferrous Hydroxide (Fe(OH)₂) and forms an aqueous BaI₂ solution.

Boil the resulting mixture for 20 minutes.

Adjust the pH of the solution to 8.5-9.0 using barium hydroxide.[3][4]

Step 3: Filtration, Concentration, and Drying

Add activated carbon (2-5% of the initial iodine weight) to the reaction solution to adsorb and

remove the Fe(OH)₂ precipitate and other impurities.[3][4]

Filter the mixture to obtain a clear Barium Iodide solution.
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Evaporate the solution at room temperature and atmospheric pressure until BaI₂ crystals

precipitate.[3]

Centrifuge the crystalline product to dehydrate it.

Dry the resulting BaI₂·2H₂O at a temperature of 75-90°C for 60-90 minutes.[3]

Protocol for Anhydrous Barium Iodide (BaI₂) Production
Anhydrous BaI₂ can be prepared directly or by dehydrating the hydrated form.

Method A: Dehydration

Heat the hydrated form (e.g., BaI₂·2H₂O).

The dihydrate loses its two water molecules at 539°C, converting to the anhydrous salt.[3][5]

Method B: Reaction in Pyridine

React barium hydride (BaH₂) with ammonium iodide in a pyridine solution.[3][5]

Remove the majority of the pyridine solvent via distillation.

Remove the remaining crystalline pyridine by vacuum distillation at 150-160°C to yield

anhydrous BaI₂.[3][4]

Applications in Research and Development
While direct applications in drug development are not prominent, barium iodide serves as a

crucial precursor and reagent in various chemical syntheses, which is of interest to the

pharmaceutical and materials science sectors.

Precursor for Other Iodides: Barium iodide is commonly used in the manufacturing of other

iodide compounds.[3][6]

Organometallic Chemistry: It reacts with alkyl potassium compounds to form organobarium

compounds.[1][7] These reagents can be valuable in organic synthesis for forming new

carbon-carbon bonds.
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Preparation of Active Barium Metal: Barium iodide can be reduced with lithium biphenyl to

produce a highly active form of barium metal, a useful reducing agent in certain synthetic

pathways.[1][4]

Radiation Detection: When doped with europium, barium iodide crystals are used as

scintillators, which are essential components in radiation detection instruments for medical

imaging and nuclear physics research.[8]

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis process of Barium Iodide Dihydrate and its

subsequent conversion to the anhydrous form.
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Step 1: Ferrous Iodide Synthesis

Step 2: Barium Iodide Synthesis

Step 3: Purification & Isolation

Iodine & Iron Powder

Reactor (40-60°C)

Water

Ferrous Iodide Solution

Neutralization Reactor

Barium Hydroxide Solution

Boil (20 min) & Adjust pH

Impure BaI2 Solution
+ Fe(OH)2 Precipitate

Filtration

Activated Carbon

Clear BaI2 Solution

Evaporation & Crystallization

Centrifuge & Dry (75-90°C)

Final Product:
BaI2·2H2O

Click to download full resolution via product page

Caption: Workflow for the Synthesis of Barium Iodide Dihydrate.
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BaI2·2H2O
(Dihydrate Form)

Heating at 539°C

BaI2
(Anhydrous Form) 2 H2O (Water Vapor)

Click to download full resolution via product page

Caption: Dehydration of Barium Iodide Dihydrate to Anhydrous Form.

Safety and Handling
Barium iodide is classified as hazardous. It is harmful if swallowed or inhaled.[9][10]

Handling: Use only under a chemical fume hood. Wear appropriate personal protective

equipment (PPE), including gloves and safety glasses. Ensure adequate ventilation and

avoid dust formation.[9][11]

Health Effects: Prolonged exposure to iodides may lead to "iodism," with symptoms including

skin rash, running nose, and headache.[10][12] As a soluble barium salt, ingestion can cause

more severe symptoms like gastroenteritis, muscular paralysis, and cardiac irregularities.[12]

Storage: Store in a dry, well-ventilated place under an inert atmosphere. The compound is

hygroscopic, light-sensitive, and air-sensitive.[9][12] Keep containers tightly closed and away

from oxidizing agents, moisture, and light.[9][11]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[9][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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